Cas no 581-43-1 (2,6-Dihydroxynaphthalene)

2,6-Dihydroxynaphthalene Properties

Names and Identifiers

• Naphthalene-2,6-diol
• 2,6-NAPHTHALENEDIOL
• TIMTEC-BB SBB000129
• 2,6-Naphthalenediol(2,6-Oh)
• 2,6-DihydroxylNaphthalene
• 2,6-Dihydroxynaphthalin
• 2,6-Dihydroxynaphthalene
• BDBM36285
• C.I. 76640
• UNII-4XX2ND0257
• 6-hydroxy-2-naphthol
• SCHEMBL69484
• EINECS 209-465-6
• CHEBI:197110
• 2,6-Dihydroxynaphthalene, purum, >=96.0% (HPLC)
• InChI=1/C10H8O2/c11-9-3-1-7-5-10(12)4-2-8(7)6-9/h1-6,11-12
• Q27260648
• 2,6-dihydroxy naphthalene
• DTXSID7060384
• NSC62687
• 2,6-Dihydroxynaphthalene, 98%
• AKOS005267146
• 2,6-DIHYDROXYNAPHTHALINE
• D0956
• NS00021226
• EN300-123658
• NSC-62687
• AC-24467
• Z1255382953
• 2-Hydroxy-6-naphthol
• 4XX2ND0257
• 2,6-dihydroxy-naphthalene
• 581-43-1
• MFCD00004082
• SY014758
• CHEMBL205074
• NSC 62687
• 2,6-Naphthalindiol
• A18935
• CS-0059281
• W-105409
• 2,6-dihdroxynaphthalene
• 2,6-Naphthohydroquinone
• AS-14437
• FT-0632432
• Naphthalene2,6diol
• 2,6dihydroxynaphthalene
• STK372685
• DTXCID1042318
• ALBB-025926
• DB-020215
• 2,6Naphthohydroquinone
• BBL025841
• 2Hydroxy6naphthol
• +Expand

• MDL： MFCD00004082
• InChIKey： MNZMMCVIXORAQL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8O2/c11-9-3-1-7-5-10(12)4-2-8(7)6-9/h1-6,11-12H
• SMILES： OC1=CC2=C(C=C1)C=C(O)C=C2
• BRN： 1238082

Computed Properties

• Exact Mass: 160.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.052
• Heavy Atom Count: 12
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 2.25100
• PSA: 40.46000
• Refractive Index: 1.5418 (estimate)
• Water Partition Coefficient: Soluble in methanol and hot water. Slightly soluble in water.
• Boiling Point: 246.06°C (rough estimate)
• Melting Point: 223-225 °C (lit.)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 193.5℃
• Color/Form: It is gray white powder.
• Sensitiveness: Sensitive to air
• Density: 1.0924 (rough estimate)

2,6-Dihydroxynaphthalene Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-23

2,6-Dihydroxynaphthalene Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials